N-({1-[(4-fluorophenyl)methyl]benzimidazol-2-yl}methyl)-N-methylacetamide

• IUPAC Name: N-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]methyl]-N-methylacetamide
• InChI: InChI=1S/C18H18FN3O/c1-13(23)21(2)12-18-20-16-5-3-4-6-17(16)22(18)11-14-7-9-15(19)10-8-14/h3-10H,11-12H2,1-2H3
• InChI Key: XPACDLAMGARRQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O
• Molecular Weight: 311.4 g/mol

Description

“N-({1-[(4-fluorophenyl)methyl]benzimidazol-2-yl}methyl)-N-methylacetamide” is a derivative of benzimidazole. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They have significant importance as chemotherapeutic agents in diverse clinical conditions.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been studied using X-ray crystal structure analysis. The benzimidazole core is planar and the molecules are often stabilized by π-π interactions and hydrogen bonds.

Scientific Research Applications

Antihistaminic Activity

Research has shown that derivatives similar to N-({1-[(4-fluorophenyl)methyl]benzimidazol-2-yl}methyl)-N-methylacetamide have been synthesized and evaluated for their antihistaminic activity. For instance, a series of 1-[(4-fluorophenyl)methyl]-N-(4-piperidinyl)-1H-benzimidazol-2-amines were developed, showcasing in vivo antihistamine activity. Astemizole, one of the compounds, exhibited significant effectiveness in histamine- and serotonin-induced reactions, indicating potential applications in allergic conditions (Janssens et al., 1985).

Antimicrobial and Cytotoxic Activity

Another area of application is in antimicrobial and cytotoxic activities. Novel azetidine-2-one derivatives of 1H-benzimidazole showed significant antibacterial and cytotoxic properties in vitro, suggesting their potential as therapeutic agents against microbial infections and cancer (Noolvi et al., 2014).

Anti-inflammatory Activity

Compounds derived from benzimidazoles have also been investigated for their anti-inflammatory properties. Research into N'-{4-[2-(1H-benzimidazol-2-YL)-2-oxoethyl] phenyl}-2-hydroxyacetohydrazide and its derivatives demonstrated significant anti-inflammatory effects, comparable to common medications like Indomethacin. This suggests their potential application in treating inflammatory conditions (Bhor & Sable, 2022).

Diagnostic Imaging Potential

Furthermore, substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines have been synthesized for studying peripheral benzodiazepine receptors using positron emission tomography (PET), indicating a role in diagnostic imaging for neurodegenerative disorders (Fookes et al., 2008).